(2-Amino-4-bromophenyl)dimethylamine hydrochloride
Overview
Description
“(2-Amino-4-bromophenyl)dimethylamine hydrochloride” is an organic compound with the empirical formula C8H12BrClN2 and a molecular weight of 251.55 . It is provided by Sigma-Aldrich as part of a collection of unique chemicals . The product is in solid form .
Molecular Structure Analysis
The SMILES string representation of the compound isCl.CN(C)c1ccc(Br)cc1N . This indicates that the compound contains a bromine atom and an amino group attached to a phenyl ring, and a dimethylamine group . Physical and Chemical Properties Analysis
“this compound” is a solid compound . The compound has a molecular weight of 251.55 . The compound’s InChI key isKMZABQPSJBXZFX-UHFFFAOYSA-N .
Scientific Research Applications
1. Metabolism Studies
Kanamori et al. (2002) explored the in vivo metabolism of 4-bromo-2,5-dimethoxyphenethylamine (2C-B) in rats, a compound structurally related to (2-Amino-4-bromophenyl)dimethylamine hydrochloride. The study identified various metabolites, indicating complex metabolic pathways in rats, including deamination and acetylation processes (Kanamori et al., 2002).
2. Antioxidant Activity
Research by Kushnir et al. (2015) synthesized compounds using this compound and assessed their antioxidant activity. The synthesized compounds showed inhibitory activity against superoxide generation in rat mitochondria (Kushnir et al., 2015).
3. Chemical Synthesis and Analysis
Power et al. (2015) conducted a test purchase and synthesis of 2-amino-1-(4-bromo-2,5-dimethoxyphenyl)ethan-1-one (bk-2C-B), closely related to the compound . The study provides insights into the analytical techniques, including spectroscopy and chromatography, for identifying and synthesizing such compounds (Power et al., 2015).
4. Pharmaceutical Chemistry
In the field of pharmaceutical chemistry, Chapman et al. (1971) synthesized ortho-substituted NN-dimethyl-2-halogeno-2-phenylethylamine salts for pharmacological evaluation, contributing to the understanding of the chemistry and potential pharmaceutical applications of similar compounds (Chapman et al., 1971).
Safety and Hazards
Properties
IUPAC Name |
4-bromo-1-N,1-N-dimethylbenzene-1,2-diamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11BrN2.ClH/c1-11(2)8-4-3-6(9)5-7(8)10;/h3-5H,10H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KMZABQPSJBXZFX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=C(C=C(C=C1)Br)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12BrClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.55 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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